Cas no 78218-71-0 (Phosphoramidic acid,bis(2-chloroethyl)-, 2-chloroethyl 2-hydroxyethyl ester (6CI,9CI))

• Product Name: Phosphoramidic acid,bis(2-chloroethyl)-, 2-chloroethyl 2-hydroxyethyl ester (6CI,9CI)
• CAS No: 78218-71-0
• MF: C₈H₁₇Cl₃NO₄P
• MW: 328.557640790939
• CID: 572953
• PubChem ID: 3060563
• Update Time: 2025-04-19

Phosphoramidic acid,bis(2-chloroethyl)-, 2-chloroethyl 2-hydroxyethyl ester (6CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Phosphoramidic acid,bis(2-chloroethyl)-, 2-chloroethyl 2-hydroxyethyl ester (6CI,9CI)
• B 641
• 2-[bis(2-chloroethyl)amino-(2-chloroethoxy)phosphoryl]oxyethanol
• DTXSID80999468
• 2-Chloroethyl 2-hydroxyethyl N,N-bis(2-chloroethyl)phosphoramidate
• 78218-71-0
• Phosphoramidic acid, N,N-bis(2-chloroethyl)-, O-(2-chloroethyl)-O-(2-hydroxyethyl) ester

• Inchi： 1S/C8H17Cl3NO4P/c9-1-4-12(5-2-10)17(14,15-7-3-11)16-8-6-13/h13H,1-8H2
• InChI Key： VWFFRRORGKQUOU-UHFFFAOYSA-N
• SMILES： ClCCN(CCCl)P(=O)(OCCCl)OCCO

Computed Properties

• Exact Mass: 326.996078g/mol
• Monoisotopic Mass: 326.996078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 11
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 59Ų